Tris(2,2'-bipyridine)osmium(II)

• IUPAC Name: osmium(2+);2-pyridin-2-ylpyridine
• InChI: InChI=1S/3C10H8N2.Os/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;/h3*1-8H;/q;;;+2
• InChI Key: RQAMFDNCABNEDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.[Os+2]
• Molecular Formula: C30H24N6Os+2
• DSSTOX Substance ID: DTXSID40178318
• Molecular Weight: 658.8 g/mol
• CAS RN: 23648-06-8

Description

Synthesis Analysis

The synthesis of Tris(2,2’-bipyridine)osmium(II) involves the use of mixed ligand complexes of Os(II). The redox potentials of Os(III/II) complexes can be lowered by using 4,4’-dimethyl-2,2’-bipyridine (dmbpy), imidazole (Him) or its derivatives, and chloride ion as ligands.

Molecular Structure Analysis

The molecular structure of Tris(2,2’-bipyridine)osmium(II) is characterized by a symmetrical octahedral structure. This structure is formed by the coordination of an osmium ion (Os) with three 2,2’-bipyridine (bpy) ligands.

Chemical Reactions Analysis

The chemical reactions of Tris(2,2’-bipyridine)osmium(II) are characterized by luminescence quenching. The luminescent excited states of the complex exhibit spectral maxima at 360 nm and 430-460 nm. The reactivity of the excited state toward outer-sphere electron transfer parallels that of the ground state when it undergoes reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of Tris(2,2’-bipyridine)osmium(II) are characterized by its unique luminescence and light-harvesting properties. The complex exhibits strong direct S0 → T1 photoexcitation, which is beneficial for TTA upconversion.

Scientific Research Applications

Absorption Spectrum Characteristics

Tris(2,2'-bipyridine)osmium(II) exhibits unique spectral properties. Fujita and Kobayashi (1972) observed a weak absorption band in its spectrum, arising from the coordinating bipyridine, indicating the presence of singlet-triplet "metal to ligand" charge-transfer transitions. This feature highlights its potential in spectroscopic studies (Fujita & Kobayashi, 1972).

Interaction with DNA

Rodriguez and Bard (1990) explored the interaction of tris(2,2'-bipyridine)osmium(II) with DNA, using electrochemical methods. They found that the oxidized form of the osmium complex binds more strongly to DNA than the reduced form, which could be significant in DNA-related research and applications (Rodriguez & Bard, 1990).

Photophysical Properties

The photophysical properties of tris(2,2'-bipyridine)osmium(II) have been of interest in various studies. Mayers and Larsen (2020) demonstrated that encapsulating this complex within metal-organic frameworks can extend its emission lifetimes, which could be useful in light-harvesting systems (Mayers & Larsen, 2020).

Electron Transfer Mediator

Zakeeruddin et al. (1992) characterized tris(2,2'-bipyridine)osmium(II) for its ability to act as an electron-transfer mediator for redox enzymes. This suggests potential applications in electrochemical biosensors and redox protein studies (Zakeeruddin et al., 1992).

Use in Nanoparticle Studies

Glomm et al. (2005) investigated the use of tris(2,2'-bipyridine)osmium(II) in quantifying the surface binding of molecules to gold and silver nanoparticles. This study presents its potential in nanoparticle research and surface chemistry applications (Glomm et al., 2005).

Mechanism of Action

The mechanism of action of Tris(2,2’-bipyridine)osmium(II) involves the strong direct S0 → T1 photoexcitation. This leads to energy loss minimization and large anti-Stokes shift achievement for triplet–triplet annihilation (TTA) upconversion.

Future Directions

Future research directions for Tris(2,2’-bipyridine)osmium(II) include its potential use in amperometric glucose sensors. The complex’s unique properties, such as its rich photochemistry and light-harvesting capabilities, make it an attractive candidate for such applications.